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Compound of Interest

Compound Name: 1-Chloro-4-iodobenzene

Cat. No.: B104392

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and operational
excellence. This guide provides essential safety and logistical information for the disposal of 1-
Chloro-4-iodobenzene, ensuring compliance and minimizing environmental impact.

Key Safety and Physical Data

1-Chloro-4-iodobenzene is a hazardous substance requiring careful handling.[1] Below is a
summary of its key quantitative data for easy reference.
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Property Value

CAS Number 637-87-6

Molecular Formula CeHaClI

Molecular Weight 238.45 g/mol [2]

Appearance White to yellow to orange powder or crystal[3]
Melting Point 54.0to 57.0 °C[3]

Boiling Point 227 °C[4]

Acute oral, dermal, and inhalation toxicity

(Category 4), Skin irritation (Category 2),
Hazard Classifications Serious eye irritation (Category 2), Specific

target organ toxicity - single exposure (Category

3, respiratory system)[1]

Personal Protective Equipment (PPE)

When handling 1-Chloro-4-iodobenzene, it is imperative to use appropriate personal
protective equipment to prevent exposure.

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

o Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber) and wear a lab coat or
other protective clothing to prevent skin contact.[5]

» Respiratory Protection: If working with the powder or in a poorly ventilated area, use a
NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates.

Step-by-Step Disposal Protocol

The disposal of 1-Chloro-4-iodobenzene must be conducted in accordance with institutional
guidelines and local, state, and federal regulations. The primary method of disposal is to an
approved waste disposal plant.[1][3]

Experimental Protocol for Waste Collection and Disposal:
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e Segregation: Do not mix 1-Chloro-4-iodobenzene waste with other waste streams,
especially incompatible materials such as strong oxidizing agents.

e Containerization:

o Place solid 1-Chloro-4-iodobenzene waste into a designated, properly labeled, and
sealable hazardous waste container.

o If the chemical is in a solution, use a designated container for halogenated organic waste.
Ensure the container is compatible with the solvent used.

o Do not overfill the waste container; leave adequate headspace for vapor expansion.
e Labeling:

o Clearly label the hazardous waste container with "Hazardous Waste," the full chemical
name "1-Chloro-4-iodobenzene," and the associated hazards (e.g., "Toxic," "Irritant™).

o Indicate the accumulation start date on the label.
e Storage:

o Store the sealed waste container in a cool, dry, and well-ventilated area designated for
hazardous waste storage.[4]

o The storage area should be away from heat sources and incompatible materials.
e Disposal Request:

o Once the container is full or the accumulation time limit is reached, contact your
institution's Environmental Health and Safety (EHS) office to arrange for pickup and
disposal by a licensed hazardous waste contractor.

o Provide the EHS office with a complete and accurate inventory of the waste container's
contents.

Spill and Emergency Procedures
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In the event of a spill, evacuate the immediate area and ensure adequate ventilation.[5] For a
small spill, trained personnel wearing appropriate PPE can sweep up the solid material, taking
care to avoid generating dust, and place it into a designated hazardous waste container.[6] For
larger spills, or if you are not trained to handle them, contact your EHS office immediately.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 1-Chloro-4-
iodobenzene.
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Caption: Workflow for the proper disposal of 1-Chloro-4-iodobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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